Cas no 59070-02-9 (Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate)

Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate is a specialized epoxide ester compound characterized by its unique oxirane ring structure with phenyl and ester functional groups. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its sterically hindered oxirane moiety enhances reactivity in ring-opening reactions, enabling selective transformations. The ethyl ester group improves solubility in organic solvents, facilitating handling and further derivatization. The compound’s stability under controlled conditions makes it suitable for multi-step synthetic processes. Its structural features contribute to its utility in stereoselective synthesis, offering potential for chiral building blocks in complex molecule construction.
Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate structure
59070-02-9 structure
Product Name:Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate
CAS No:59070-02-9
MF:C13H16O3
MW:220.264344215393
MDL:MFCD28978611
CID:2156757
PubChem ID:10489103
Update Time:2025-06-14

Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate
    • ethyl3,3-diMethyl-2-phenyloxirane-2-carboxylate
    • MFCD28978611
    • F20109
    • 59070-02-9
    • DB-243513
    • MDL: MFCD28978611
    • Inchi: 1S/C13H16O3/c1-4-15-11(14)13(12(2,3)16-13)10-8-6-5-7-9-10/h5-9H,4H2,1-3H3
    • InChI Key: STPQSUSWQRQEBJ-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)(C2C=CC=CC=2)C1(C)C

Computed Properties

  • Exact Mass: 220.109944368Da
  • Monoisotopic Mass: 220.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.8Ų

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Additional information on Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate

Recent Advances in the Study of Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate (CAS: 59070-02-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate (CAS: 59070-02-9) is a structurally unique epoxide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its oxirane ring and ester functionality, serves as a versatile intermediate in organic synthesis and has shown promise in the development of novel bioactive molecules. Recent studies have explored its reactivity, biological activity, and potential therapeutic applications, making it a subject of growing interest in the scientific community.

One of the key areas of research involving Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate focuses on its role as a building block in the synthesis of complex molecules. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the stereoselective synthesis of chiral epoxides, which are critical intermediates in the production of pharmaceuticals. The study highlighted the compound's ability to undergo nucleophilic ring-opening reactions with high regioselectivity, enabling the construction of diverse molecular scaffolds with potential biological activity.

In addition to its synthetic applications, recent investigations have explored the biological properties of Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that further structural optimization could lead to the development of new anti-inflammatory agents. However, the study also noted the need for additional pharmacokinetic and toxicity studies to assess the compound's suitability for therapeutic use.

Another emerging area of research involves the use of Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate in drug delivery systems. A 2023 study in the European Journal of Pharmaceutics and Biopharmaceutics investigated its incorporation into polymer-based nanoparticles for targeted drug delivery. The researchers found that the compound's lipophilic nature and stability under physiological conditions made it a promising candidate for enhancing the bioavailability of poorly soluble drugs. This application could address significant challenges in drug formulation and delivery.

Despite these promising developments, challenges remain in the broader utilization of Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate. For instance, its scalability in industrial synthesis and potential toxicity profiles require further investigation. A 2021 review in Chemical Research in Toxicology emphasized the need for comprehensive safety assessments, particularly regarding the compound's reactivity and metabolic fate in biological systems. Addressing these concerns will be critical for its transition from a research tool to a clinically relevant molecule.

In conclusion, Ethyl 3,3-dimethyl-2-phenyloxirane-2-carboxylate (CAS: 59070-02-9) represents a compelling case study in the intersection of chemical synthesis and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable compound for future drug discovery efforts. Ongoing research will likely uncover new applications and refine its therapeutic potential, making it a molecule to watch in the coming years.

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